Cas no 2227198-01-6 (benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate)

• Product Name: benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate
• CAS No: 2227198-01-6
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5268882
• Update Time: 2025-08-05

benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl ((3R,5S)-5-methylpiperidin-3-yl)carbamate
• benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate

• Inchi： 1S/C14H20N2O2/c1-11-7-13(9-15-8-11)16-14(17)18-10-12-5-3-2-4-6-12/h2-6,11,13,15H,7-10H2,1H3,(H,16,17)/t11-,13+/m0/s1
• InChI Key： GYXWATNYCRQYFI-WCQYABFASA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H]1C[C@H](C)CNC1

Additional information on benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate

Professional Introduction to Benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate (CAS No. 2227198-01-6)

Benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate, a compound with the chemical identifier CAS No. 2227198-01-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and the presence of a piperidine ring, make it a promising candidate for further investigation in various therapeutic areas.

The synthesis and characterization of Benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate involve meticulous attention to stereochemistry and functional group compatibility. The piperidine moiety, with its specific stereochemistry (3R,5S configuration), is crucial for its biological activity. This stereochemical arrangement has been carefully optimized to enhance binding affinity and selectivity, which are key factors in the development of effective pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel scaffolds that can interact with biological targets in unique ways. The compound Benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate fits well within this paradigm. Its molecular structure suggests potential interactions with enzymes and receptors that are involved in various disease pathways. For instance, studies have indicated that piperidine derivatives can modulate the activity of certain enzymes by binding to their active sites in a highly specific manner.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of a benzyl carbamate group provides a versatile handle for further chemical modifications, allowing researchers to explore a wide range of structural variations. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

The pharmacological profile of Benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate has been the subject of several preliminary studies. These investigations have revealed intriguing insights into its potential therapeutic applications. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes that are implicated in inflammatory responses. This makes it a candidate for further exploration as a potential therapeutic agent for conditions such as arthritis or other inflammatory disorders.

Furthermore, the compound's interaction with biological targets has been examined using computational methods. Molecular docking studies have shown that Benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate can bind effectively to several protein targets with high affinity. These findings are consistent with experimental observations and provide a rational basis for designing more targeted and potent derivatives.

The synthetic route to Benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate has also been optimized for scalability and efficiency. The use of chiral auxiliaries and catalysts ensures high enantioselectivity during synthesis, which is critical for obtaining the desired stereochemical purity. This synthetic approach not only underscores the compound's feasibility for industrial production but also highlights the advancements in synthetic methodologies that are enabling more complex molecules to be synthesized with greater precision.

In conclusion, Benzyl N-[(3R,5S)-5-methylpiperidin-3-yl]carbamate represents a significant step forward in pharmaceutical chemistry. Its unique structural features, combined with its promising pharmacological properties, make it an attractive candidate for further development. As research continues to uncover new applications and refine synthetic methodologies, compounds like this one are poised to play a crucial role in the next generation of therapeutic agents.